Cas no 84104-71-2 (Wilforlide A)

• Product Name: Wilforlide A
• CAS No: 84104-71-2
• MF: C₃₀H₄₆O₃
• MW: 454.684449672699
• MDL: MFCD00272168
• CID: 60663
• PubChem ID: 158477
• Update Time: 2025-06-10

Wilforlide A Chemical and Physical Properties

Names and Identifiers

• Wilforlide A
• (3beta,22alpha)-3-hydroxy-22,29-epoxyolean-12-en-29-one
• abruslactone A
• Regelide
• Wilforlide
• Wilforlide?A
• WOLFORLIDE A
• (3β,22α)-3-Hydroxy-22,29-epoxyolean-12-en-29-one
• [ "Abruslactone A", " Regelide" ]
• (2R,5S,6R,9S,14R,15S,19R,21S)-11-Hydroxy-2,5,6,10,10,14,21-heptamethyl-23-oxahexacyclo[19.2.1.02,19.
• 3-epiabruslactone A
• JW7QMP68BC
• Wilforlide-A
• EBD4321
• s6428
• N2832
• V0711
• 104W712
• 1,2-Dihydro-4
• 4,2-(Epoxymethano)picene, olean-12-en-29-oic acid deriv. (ZCI)
• (-)-Abruslactone A
• CS-3763
• Q-100849
• 3-Hydroxy-22,29-epoxyolean-12-en-29-one
• W0011
• OLEAN-12-EN-29-OIC ACID, 3,22-DIHYDROXY-, .GAMMA.-LACTONE, (3.BETA.,20.ALPHA.,22.ALPHA.)-
• 84104-71-2
• MFCD00272168
• DTXSID601004388
• AKOS025311465
• (1S,2R,5S,6R,9R,11S,14R,15R,19S,21S)-11-hydroxy-2,5,6,10,10,14,21-heptamethyl-23-oxahexacyclo[19.2.1.02,19.05,18.06,15.09,14]tetracos-17-en-22-one
• CHEMBL484424
• 1ST157375
• HY-N0476
• Regelide;Abruslactone A
• (2S,5S,5aR,7aS,7bR,9aR,11S,13aR,13bR,15bS)-11-hydroxy-2,5a,7a,7b,10,10,13a-heptamethyl-1,5,5a,6,7,7a,7b,8,9,9a,10,11,12,13,13a,13b,14,15b-octadecahydro-2,5-methanochryseno[2,1-c]oxepin-3(2H)-one
• UNII-JW7QMP68BC
• SCHEMBL2400908
• Olean-12-en-29-oic acid, 3,22-dihydroxy-, gamma-lactone, (3beta,20alpha,22alpha)-
• (1S,2R,5S,6R,9R,11S,14R,15R,19S,21S)-11-HYDROXY-2,5,6,10,10,14,21-HEPTAMETHYL-23-OXAHEXACYCLO[19.2.1.0(2),(1)?.0?,(1)?.0?,(1)?.0?,(1)?]TETRACOS-17-EN-22-ONE

• MDL： MFCD00272168
• Inchi： 1S/C30H46O3/c1-25(2)20-10-13-30(7)21(28(20,5)12-11-22(25)31)9-8-18-19-16-26(3)17-23(33-24(26)32)27(19,4)14-15-29(18,30)6/h8,19-23,31H,9-17H2,1-7H3/t19-,20-,21+,22-,23-,26-,27+,28-,29+,30+/m0/s1
• InChI Key： HHQJBWYXBWOFJY-YLXTXNMFSA-N
• SMILES： C[C@]12[C@@]3(CC[C@H]4C(C)(C)[C@@H](O)CC[C@@]4([C@H]3CC=C1[C@@H]1C[C@@]3(C(O[C@@H](C3)[C@@]1(CC2)C)=O)C)C)C

Computed Properties

• Exact Mass: 454.34500
• Monoisotopic Mass: 454.34469533 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 935
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 46.5
• Molecular Weight: 454.7

Experimental Properties

• Color/Form: Powder
• Density: 1.1200
• Melting Point: 318°C(lit.)
• Boiling Point: 555.0±50.0 °C at 760 mmHg
• Flash Point: 208.6±22.9 °C
• PSA: 46.53000
• LogP: 6.68430

Wilforlide A Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：RK0177885
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids
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